Cas no 123039-93-0 (Dihydrexidine)

Dihydrexidine structure
Dihydrexidine structure
Product Name:Dihydrexidine
CAS No:123039-93-0
MF:C17H17NO2
MW:267.322384595871
CID:151781
PubChem ID:5311070
Update Time:2025-04-19

Dihydrexidine Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]phenanthridine-10,11-diol,5,6,6a,7,8,12b-hexahydro-, (6aR,12bS)-rel-
    • 5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
    • Dihydrexidine
    • DIHYDREXIDINE HYDROCHLORIDE
    • DAR0100A
    • DihydrexidineHCl
    • DIHYDROXIDINE HYDROCHLORIDE
    • (+/-)-TRANS-10,11-DIHYDROXY-5,6,6A,7,8,12B-HEXAHYDROBENZO[A]PHENANTHRIDINE HYDROCHLORIDE
    • Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6aS,12bR)-
    • DAR-0100
    • DTXSID00894188
    • DHX
    • REL-(6AR,12BS)-5,6,6A,7,8,12B-HEXAHYDROBENZO(A)PHENANTHRIDINE-10,11-DIOL
    • SCHEMBL14495053
    • BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6ARS,12BSR)-, (+/-)-
    • UNII-32D64VH037
    • Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, trans-
    • CHEMBL4280145
    • Dihydrexidine, (-)-
    • U4MPC92UC2
    • BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6AR,12BS)-REL-
    • (-)-Dihydrexidine
    • 32D64VH037
    • 757161-85-6
    • GTPL9267
    • UNII-U4MPC92UC2
    • DB12890
    • Q5276413
    • 10,11-Dihydroxyhexahydrobenzo(a)phenanthridine
    • DAR 0100A
    • (6aS,12bR)-5,6,6a,7,8,12b-Hexahydrobenzo(a)phenanthridine-10,11-diol
    • GLXC-25864
    • (6aS,12bR)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
    • NS00071792
    • Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6as-trans)-
    • 123039-93-0
    • Inchi: 1S/C17H17NO2/c19-15-7-10-5-6-14-17(13(10)8-16(15)20)12-4-2-1-3-11(12)9-18-14/h1-4,7-8,14,17-20H,5-6,9H2/t14-,17-/m0/s1
    • InChI Key: BGOQGUHWXBGXJW-YOEHRIQHSA-N
    • SMILES: OC1C(=CC2CC[C@H]3[C@@H](C4C=CC=CC=4CN3)C=2C=1)O

Computed Properties

  • Exact Mass: 303.10300
  • Monoisotopic Mass: 267.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 53
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.5A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 488.3±45.0 °C at 760 mmHg
  • Flash Point: 190.5±19.3 °C
  • PSA: 52.49000
  • LogP: 3.77850
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Dihydrexidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55970-5mg
Dihydrexidine
123039-93-0 98%
5mg
¥4045.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55970-10mg
Dihydrexidine
123039-93-0 98%
10mg
¥6742.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55970-50mg
Dihydrexidine
123039-93-0 98%
50mg
¥20229.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55970-100mg
Dihydrexidine
123039-93-0 98%
100mg
¥30119.00 2023-09-07
TRC
D452845-1mg
Dihydrexidine
123039-93-0
1mg
$ 170.00 2022-01-07
TRC
D452845-5mg
Dihydrexidine
123039-93-0
5mg
$ 790.00 2022-01-07
TRC
D452845-10mg
Dihydrexidine
123039-93-0
10mg
$ 1360.00 2022-01-07
Biosynth
YEA03993-1 mg
Dihydrexidine
123039-93-0
1mg
$311.85 2022-12-28
Biosynth
YEA03993-5 mg
Dihydrexidine
123039-93-0
5mg
$1,013.55 2022-12-28
Biosynth
YEA03993-10 mg
Dihydrexidine
123039-93-0
10mg
$1,621.60 2022-12-28
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited